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molecular formula C11H7FN2O2 B8417448 2-(3-Fluorophenyl)-5-nitropyridine

2-(3-Fluorophenyl)-5-nitropyridine

Cat. No. B8417448
M. Wt: 218.18 g/mol
InChI Key: IOGLIBNMOXNCFL-UHFFFAOYSA-N
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Patent
US09238646B2

Procedure details

To a round-bottom flask was added 2-(3-fluorophenyl)-5-nitropyridine (3.8 g, 17 mmol), Pd/C (0.5 g) and methanol (100 mL). The reaction was stirred for 4 hours under hydrogen atmosphere by attaching a hydrogen balloon. The reaction was flushed with nitrogen and the solid was removed by filtration. The solvent was removed by rotary evaporation to give 6-(3-fluorophenyl)pyridin-3-amine 219-1 as brown solid. MS m/z 189.1 (M+1).
Name
2-(3-fluorophenyl)-5-nitropyridine
Quantity
3.8 g
Type
reactant
Reaction Step One
Name
Pd/C
Quantity
0.5 g
Type
catalyst
Reaction Step One
Name
methanol
Quantity
100 mL
Type
solvent
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
6-(3-fluorophenyl)pyridin-3-amine

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([C:8]2[CH:13]=[CH:12][C:11]([N+:14]([O-])=O)=[CH:10][N:9]=2)[CH:5]=[CH:6][CH:7]=1.[H][H]>[Pd].CO>[F:1][C:2]1[CH:3]=[C:4]([C:8]2[N:9]=[CH:10][C:11]([NH2:14])=[CH:12][CH:13]=2)[CH:5]=[CH:6][CH:7]=1

Inputs

Step One
Name
2-(3-fluorophenyl)-5-nitropyridine
Quantity
3.8 g
Type
reactant
Smiles
FC=1C=C(C=CC1)C1=NC=C(C=C1)[N+](=O)[O-]
Name
Pd/C
Quantity
0.5 g
Type
catalyst
Smiles
[Pd]
Name
methanol
Quantity
100 mL
Type
solvent
Smiles
CO
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Stirring
Type
CUSTOM
Details
The reaction was stirred for 4 hours under hydrogen atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction was flushed with nitrogen
CUSTOM
Type
CUSTOM
Details
the solid was removed by filtration
CUSTOM
Type
CUSTOM
Details
The solvent was removed by rotary evaporation

Outcomes

Product
Details
Reaction Time
 4 h
Name
6-(3-fluorophenyl)pyridin-3-amine
Type
product
Smiles
FC=1C=C(C=CC1)C1=CC=C(C=N1)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.